molecular formula C11H14O3S B8750976 5-Benzenesulfonylpentan-2-one CAS No. 77970-55-9

5-Benzenesulfonylpentan-2-one

Cat. No.: B8750976
CAS No.: 77970-55-9
M. Wt: 226.29 g/mol
InChI Key: LBJLEWKUPTYQMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Benzenesulfonylpentan-2-one is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

77970-55-9

Molecular Formula

C11H14O3S

Molecular Weight

226.29 g/mol

IUPAC Name

5-(benzenesulfonyl)pentan-2-one

InChI

InChI=1S/C11H14O3S/c1-10(12)6-5-9-15(13,14)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9H2,1H3

InChI Key

LBJLEWKUPTYQMS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCCS(=O)(=O)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrochloric acid was added (150 mL of 3 N) to a solution of ethyl 2-(2-benzenesulfonylethyl)-3-oxo-butyrate (21.7 g, 76.3 mmol) in 100 mL of ethanol and heated to reflux overnight. The reaction was cooled to ambient temperature and the mixture was concentrated under reduced pressure. The residue was extracted with several portions of ethyl acetate, and the combined organic layers were washed with saturated aqueous sodium bicarbonate, washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure to afford 16.8 g of 5-benzenesulfonylpentan-2-one as a yellow oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl 2-(2-benzenesulfonylethyl)-3-oxo-butyrate
Quantity
21.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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